Cas no 675-67-2 ((2,2,2-Trifluoroethoxy)Acetic Acid)

• Product Name: (2,2,2-Trifluoroethoxy)Acetic Acid
• CAS No: 675-67-2
• MF: C₄H₅F₃O₃
• MW: 158.075912237167
• MDL: MFCD02322998
• CID: 1717296
• PubChem ID: 4738453
• Update Time: 2025-06-22

(2,2,2-Trifluoroethoxy)Acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-trifluoroethoxy)acetic acid
• (2,2,2-trifluoroethoxy)acetic acid
• CTK5C6344
• AC1NHDM1
• CHEBI:60702
• (2,2,2-trifluoroethoxy)ethanoic acid
• 2,2,2-trifluoroethoxyacetic acid
• (2,2,2-Trifluorethoxy)essigsaeure
• AC1Q7681
• (2,2,2-Trifluor-ethoxy)-essigsaeure
• CS-0098190
• Acetic acid, (2,2,2-trifluoroethoxy)-
• Z818727240
• 2-(2,2,2-Trifluoroethoxy)aceticAcid
• SY040145
• DTXSID80406208
• PFCA-H; C4H5F3O3
• AKOS000195178
• BS-13222
• trifluoroethoxy acetic acid
• (2,2,2-Trifluoroethoxy)acetic acid, AldrichCPR
• Q27128483
• SCHEMBL816275
• 675-67-2
• EN300-40151
• MFCD02322998
• AC7962
• (2,2,2-Trifluoroethoxy)Acetic Acid

• MDL： MFCD02322998
• Inchi： 1S/C4H5F3O3/c5-4(6,7)2-10-1-3(8)9/h1-2H2,(H,8,9)
• InChI Key： ICSOIMDWVVEKBW-UHFFFAOYSA-N
• SMILES： FC(COCC(=O)O)(F)F

Computed Properties

• Exact Mass: 158.01907850g/mol
• Monoisotopic Mass: 158.01907850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on (2,2,2-Trifluoroethoxy)Acetic Acid

Introduction to (2,2,2-Trifluoroethoxy)Acetic Acid (CAS No. 675-67-2)

(2,2,2-Trifluoroethoxy)Acetic Acid, identified by its CAS number 675-67-2, is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of carboxylic acid esters and exhibits unique chemical properties due to the presence of fluorine atoms in its molecular structure. The incorporation of fluorine not only influences its physical and chemical characteristics but also enhances its potential applications in various scientific domains.

The molecular structure of (2,2,2-Trifluoroethoxy)Acetic Acid consists of a carboxylic acid group attached to a trifluoroethyl moiety. This specific arrangement imparts a high degree of lipophilicity and metabolic stability, making it an attractive candidate for drug development. The fluorine atoms contribute to the compound's resistance to enzymatic degradation, which is a crucial factor in pharmaceutical formulations where bioavailability and efficacy are paramount.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their enhanced binding affinity and improved pharmacokinetic profiles. (2,2,2-Trifluoroethoxy)Acetic Acid has been explored as an intermediate in the synthesis of various therapeutic agents. Its ability to serve as a precursor for more complex molecules has made it valuable in the development of drugs targeting neurological disorders, infectious diseases, and even certain types of cancer.

One of the most compelling aspects of (2,2,2-Trifluoroethoxy)Acetic Acid is its role in medicinal chemistry. Researchers have leveraged its structural features to design molecules that interact more effectively with biological targets. For instance, studies have shown that fluorinated carboxylic acids can modulate enzyme activity by enhancing hydrophobic interactions and reducing solubility in aqueous environments. This property is particularly relevant in the design of protease inhibitors and kinase inhibitors, which are essential for treating conditions such as HIV/AIDS and cancer.

The synthesis of (2,2,2-Trifluoroethoxy)Acetic Acid typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as fluorochemical reactions and catalytic hydrogenation play a pivotal role in constructing the trifluoroethyl group efficiently.

Recent advancements in computational chemistry have further enhanced the understanding of (2,2,2-Trifluoroethoxy)Acetic Acid's reactivity and interaction with biological systems. Molecular modeling studies have provided insights into how modifications to its structure can influence its pharmacological properties. These computational approaches are complemented by experimental validations, which have confirmed the efficacy of fluorinated derivatives in preclinical studies.

The industrial production of (2,2,2-Trifluoroethoxy)Acetic Acid is carried out under controlled conditions to ensure consistency and safety. Manufacturers adhere to Good Manufacturing Practices (GMP) to guarantee that the compound meets regulatory standards before being used in pharmaceutical formulations. The demand for high-purity chemicals like this has led to innovations in purification techniques, including distillation under reduced pressure and recrystallization from suitable solvents.

In conclusion, (2,2,2-Trifluoroethoxy)Acetic Acid (CAS No. 675-67-2) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile applications make it a valuable asset in the development of novel therapeutic agents. As research continues to uncover new possibilities for this compound, its role in addressing complex diseases will likely expand further.